Cas no 2228674-78-8 (1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228674-78-8
• MF: C₁₁H₁₀ClFO₃
• MW: 244.646706104279
• CID: 6283767
• PubChem ID: 165839649
• Update Time: 2025-10-28

1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1994032
• 2228674-78-8

• Inchi： 1S/C11H10ClFO3/c12-9-2-1-6(13)3-8(9)11(10(15)16)4-7(14)5-11/h1-3,7,14H,4-5H2,(H,15,16)
• InChI Key： RETCELJIFLTLEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 244.0302500g/mol
• Monoisotopic Mass: 244.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid

1-(2-Chloro-5-Fluorophenyl)-3-Hydroxycyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(2-Chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228674-78-8) is a structurally complex organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical properties, which make it a promising candidate for drug design and synthesis. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

The molecular structure of 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid is characterized by a cyclobutane ring fused with a phenyl group substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The hydroxyl group attached to the cyclobutane ring further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring is known for its ability to induce specific conformational changes in molecules, which can enhance binding affinity to target proteins. This property has led researchers to explore 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid as a potential lead compound for drug discovery. For instance, investigations into its antimicrobial activity have revealed promising results, suggesting its potential use in developing new antibiotics.

The synthesis of 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and subsequent functionalization to introduce the hydroxyl and carboxylic acid groups. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In terms of pharmacokinetics, 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid exhibits favorable bioavailability profiles, making it an attractive candidate for oral drug delivery systems. Studies have demonstrated that the compound's hydrophilic nature, attributed to the carboxylic acid group, enhances its solubility in aqueous media, which is crucial for effective absorption in the gastrointestinal tract.

Another area of active research involves the evaluation of this compound's toxicological profile. Preclinical studies have shown that 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid has low toxicity at therapeutic doses, indicating its safety for potential human use. However, further long-term toxicity studies are required to fully assess its suitability as a pharmaceutical agent.

From an environmental perspective, understanding the degradation pathways of 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid is essential for minimizing its ecological footprint. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that could facilitate the breakdown of this compound in natural environments.

In conclusion, 1-(2-chloro-5-fluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228674-78-8) represents a compelling molecule with diverse applications in pharmaceutical research and beyond. Its unique structural features, coupled with advancements in synthesis and pharmacological evaluation, position it as a valuable tool in drug discovery and development. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and contributing to sustainable chemical practices.